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Compound of Interest

Compound Name: 5-Iodo-2-methylthiazole

CAS No.: 1412902-50-1

Cat. No.: B3016683

Get Quote

Executive Summary & Chemical Profile
The Core Directive: Disposal of 5-Iodo-2-methylthiazole (CAS: 1412902-50-1 or 13035-09-1)

is not merely a janitorial task; it is a chemical engineering process designed to prevent the

liberation of toxic iodine vapor (

) and hydrogen iodide (

) in uncontrolled environments.[1]

As a halogenated heteroaromatic compound, this substance falls under the strict Halogenated

Organic Waste stream.[2] Misclassification into non-halogenated streams can result in

regulatory fines (RCRA violations) and damage to downstream incineration infrastructure, as

standard catalytic oxidizers are not equipped to handle high iodine loads.
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Property Value / Characteristic Operational Implication

Chemical Structure 5-Iodo-2-methylthiazole
Contains thermally labile C-I

bond.[1]

Halogen Content High Iodine % by mass
MUST be incinerated with flue

gas scrubbing.

Reactivity Susceptible to oxidation

Incompatible with strong

oxidizers (creates

gas).

Physical State Low-melting solid or oil
May require dissolution for

liquid waste streams.[1]

Light Sensitivity High
Waste containers must be

opaque or amber.

The "Halogen Rule" (Scientific Rationale)
Why do we segregate this specific thiazole?

Incineration Chemistry: When 5-Iodo-2-methylthiazole is incinerated, the iodine atom does

not simply combust.[1] It forms corrosive Hydrogen Iodide (

) or elemental Iodine (

).

Non-Halogenated Kilns: Lack the caustic scrubbers (e.g., NaOH spray towers) required to

neutralize acid gases. Sending this waste here damages the kiln liners.

Halogenated Kilns: Operate at higher temperatures with specific capture technologies to

prevent release of iodine into the atmosphere.

Chemical Incompatibility: The iodine-carbon bond in the 5-position is electronically activated

(which makes it useful for Suzuki/Stille couplings).[1] In a waste drum, exposure to peracids

or peroxides can cleave this bond, releasing violet iodine vapors that are highly toxic and

corrosive to storage cabinets.
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Protocol A: Routine Waste Management
Objective: Safe accumulation and transfer of reaction byproducts and pure substance.

Step 1: Waste Stream Identification
Do not rely on general "Organic Waste" labels.

Correct Label: "Hazardous Waste - Halogenated Organic."

Constituents: List "5-Iodo-2-methylthiazole" explicitly. Do not use abbreviations like "IMT".

Step 2: Segregation Workflow
Use the following logic to determine the correct waste container.
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CRITICAL CONTRAINDICATION

Waste Generation:
5-Iodo-2-methylthiazole

Physical State?

Liquid / Solution

Dissolved

Solid / Precipitate

Pure/Filter Cake

Is Solvent
Halogenated?

STREAM B:
Solid Hazardous Waste

(Lab Pack)

STREAM A:
Halogenated Liquid Waste

(High BTU)

Yes (e.g., DCM)No (e.g., EtOAc)

Do NOT mix with:
Peroxides, Nitric Acid,

Strong Oxidizers

Click to download full resolution via product page
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Figure 1: Decision logic for waste segregation. Note that adding 5-Iodo-2-methylthiazole to a

non-halogenated solvent (like Ethyl Acetate) renders the entire mixture "Halogenated Waste"

for disposal purposes.[1]

Step 3: Container Specifications[1]
Material: HDPE (High-Density Polyethylene) or Amber Glass.[1] Avoid metal cans if the

waste is acidic, as iodine compounds can be corrosive to steel.

Venting: Use a vented cap (e.g., Eco-Funnel) if the waste solution contains volatile solvents,

but ensure the seal is tight to prevent iodine vapor escape.

Protocol B: Spill Management (Emergency
Response)
Scenario: A 5g vial of 5-Iodo-2-methylthiazole drops and shatters.

Immediate Action:

Evacuate: Clear the immediate 10-foot radius.

PPE Upgrade: Standard nitrile gloves may degrade if the substance is in a carrier solvent

like DCM. Double-glove (Nitrile/Laminate) and wear safety goggles.[1]

Ventilation: Maximize fume hood draw or open lab windows if safe.

Cleanup Procedure:
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Phase Action Rationale

Containment
Surround spill with absorbent

pads or vermiculite.[1]

Prevents spread to floor

drains.

Neutralization

If iodine vapors (purple/brown)

are visible, apply a reducing

agent (Sodium Thiosulfate

solution).

Reduces volatile

back to non-volatile iodide (

).[1]

Collection

Scoop slurry into a wide-mouth

jar. Label as "Debris

contaminated with

Halogenated Organics."

Segregates sharp glass and

chemical hazard.

Decontamination

Wash surface with soap and

water; test pH if acid was

involved.

Removes residual organic film.

Regulatory Compliance (RCRA Context)
While 5-Iodo-2-methylthiazole is not explicitly listed on the EPA "P" (Acutely Toxic) or "U"

(Toxic) lists, it is regulated by characteristic.[1]

Waste Code Assignment:

If in a flammable solvent (Flash point < 60°C): D001 (Ignitable) + F-Listed (if spent

halogenated solvents are present).[1]

If pure substance: Classify as Hazardous Waste due to toxicity.

Generator Status: The weight of this waste counts toward your monthly generator status

(VSQG, SQG, or LQG).[1]

Land Ban: Under the Land Disposal Restrictions (LDR), halogenated organic compounds

generally cannot be landfilled without prior treatment (incineration).

Self-Validating System: Before sealing any waste container, ask: "If this drum is crushed, will

the contents react to form a gas?" If the answer is yes (e.g., you mixed it with an oxidizer), the
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protocol has failed.[1] Re-evaluate Step 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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